Cas no 299169-62-3 (2,3-Dihydro-1,4-benzodioxine-6-carboxamide)

2,3-Dihydro-1,4-benzodioxine-6-carboxamide structure
299169-62-3 structure
Product Name:2,3-Dihydro-1,4-benzodioxine-6-carboxamide
CAS No:299169-62-3
MF:C9H9NO3
MW:179.172662496567
MDL:MFCD00462966
CID:915816
PubChem ID:659279
Update Time:2025-04-19

2,3-Dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dihydrobenzo[b][1,4]dioxine-6-carboxamide
    • 2,3-dihydro-1,4-Benzodioxin-6-carboxamide
    • 2,3-dihydro-1,4-benzodioxine -6-carboxamide
    • 2,3-DIHYDRO-BENZO[B][1,4]DIOXINE -6-CARBOXAMIDE
    • 2H,3H-benzo[e]1,4-dioxane-6-carboxamide
    • AC1LD0J4
    • AC1Q4ZFF
    • AG-E-97745
    • Oprea1_338984
    • SureCN624490
    • MLS000038291
    • Z33547100
    • 2,3-Dihydro-benzo[1,4]dioxine-6-carboxylic acid amide
    • G28918
    • SMR000040347
    • STK727066
    • J-507006
    • CS-0213265
    • AKOS000299479
    • 2,3-dihydro-1,4-benzodioxine-6-carboxamide
    • CHEMBL1366476
    • A898332
    • HZHZDULNPYDZAQ-UHFFFAOYSA-N
    • 299169-62-3
    • HMS2186A11
    • BS-27953
    • EN300-60928
    • ZLA16962
    • DA-18924
    • MFCD00462966
    • DTXSID40349748
    • SCHEMBL624490
    • 2,3-Dihydro-1,4-benzodioxine-6-carboxamide
    • MDL: MFCD00462966
    • Inchi: 1S/C9H9NO3/c10-9(11)6-1-2-7-8(5-6)13-4-3-12-7/h1-2,5H,3-4H2,(H2,10,11)
    • InChI Key: HZHZDULNPYDZAQ-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=CC(C(N)=O)=CC1=2

Computed Properties

  • Exact Mass: 179.058243149g/mol
  • Monoisotopic Mass: 179.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 61.6Ų

2,3-Dihydro-1,4-benzodioxine-6-carboxamide Pricemore >>

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